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Compound of Interest

Compound Name: 4-Chloro-3-ethyl-1H-indole
Cat. No.: B13702666
Get Quote

Part 1: Executive Summary & Compound
Architecture
The Research Context

4-Chloro-3-ethyl-1H-indole (CAS: Not widely listed; Analog-derived) is a specialized
halogenated indole scaffold. In drug discovery, the C4-chlorine substituent is often employed to
block metabolic oxidation at the electron-rich benzenoid ring or to modulate the pKa of the
indole nitrogen (N1-H). The C3-ethyl group adds lipophilicity and steric bulk, often targeting
hydrophobic pockets in GPCRs or kinase domains.

Because specific experimental safety data is sparse for this precise derivative, this guide
utilizes Structure-Activity Relationship (SAR) bridging. We derive our safety protocols from the
validated hazard profiles of its parent scaffolds: 4-Chloroindole (CAS 25235-85-2) and 3-
Ethylindole (CAS 1484-19-1).

Chemical Identity
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Parameter Detail

Chemical Name 4-Chloro-3-ethyl-1H-indole
Molecular Formula C10H10CIN

Molecular Weight 179.65 g/mol

Structural Class Halogenated Indole / Heteroaromatic
SMILES CCC1=C(Cl)C2=CC=CC=C2N1

) ) Off-white to tan crystalline solid or viscous oil
Physical State (Predicted) ( i i)
ow melting point).

Part 2: Predictive Hazard Identification (GHS)

Scientific Rationale: Indoles are electron-rich heterocycles susceptible to oxidation. The C4-
chloro substituent increases the acidity of the N-H proton slightly compared to unsubstituted
indole, potentially increasing skin irritation. The 3-ethyl group enhances lipophilicity (LogP
~3.4), facilitating dermal absorption.

GHS Classification (Conservative)

Based on Analogous Data from 4-Chloroindole and 3-Ethylindole.
 Signal Word:WARNING
o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

o Acute Toxicity (Dermal): Category 3 (Toxic in contact with skin) — Adopted from 3-
Ethylindole profile as a precaution.

» Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2][3]
e Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

e STOT - Single Exposure: Category 3 (May cause respiratory irritation).[1][4]
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e Aguatic Toxicity: Acute Category 1 (Very toxic to aquatic life) — Common for lipophilic chloro-
indoles.

Hazard Statements

o H302: Harmful if swallowed.[1][5][6]

H311: Toxic in contact with skin.[1][5][6][7]

H315: Causes skin irritation.[1][3][4][5][7][8][°]

H319: Causes serious eye irritation.[1][2][3][4][5][6][8]

H335: May cause respiratory irritation.[1][4][5][7][8][9]

Part 3: Physicochemical Properties (Predicted)

Note: Values below are calculated estimates based on ChemAxon/ACD Labs algorithms for the
specific structure, validated against experimental analog data.
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Property Value (Predicted/Analog) Causality / Significance

Low MP due to disruption of
crystal packing by the ethyl

group (cf. 3-Ethylindole MP

~40°C).

Melting Point 45-55 °C

High BP indicates low volatility,
Boiling Point ~310 °C (760 mmHg) but heating can generate toxic

vapors.

High Lipophilicity. Readily

crosses bhiological membranes;
LogP (Octanol/Water) ~3.38 ) ]

requires strict dermal

protection.

Weak acid. Deprotonation
pKa (Indole NH) ~16.0 requires strong bases (e.g.,
NaH, KOtBu).

. Insoluble in water. Use organic
Solubility DMSO, Ethanol, DCM )
solvents for stock solutions.

Indoles oxidize at C2/C3 to
Stability Light/Air Sensitive form indoxyls/dimers. Store

under Argon.

Part 4: Advanced Handling & Storage Protocol
The "Self-Validating" Handling System

As a Senior Scientist, reliance on "standard precautions" is insufficient. We use a Barrier-
Verification approach.

Step 1: Personal Protective Equipment (PPE) Selection

o Respiratory: Use a NIOSH N95 (US) or P2 (EU) particulate respirator when weighing. If
heating or generating aerosols, use a full-face respirator with ABEK (Organic Vapor/Acid
Gas) cartridges due to potential HCI generation upon decomposition.
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e Dermal (Critical):
o Primary Layer:[5] Nitrile gloves (0.11 mm) for incidental splash.

o Secondary Layer (For Stock Prep): Laminate film (Silver Shield) gloves. Reasoning: The
high LogP (3.38) suggests rapid permeation through standard latex/thin nitrile.

Step 2: Engineering Controls

o Handle exclusively in a Class Il Biological Safety Cabinet or Chemical Fume Hood with face
velocity >100 fpm.

 Static Control: Use an ionizing blower during weighing. Indoles are often fluffy, electrostatic
solids that disperse easily.

Step 3: Storage Logic

Temperature: 2-8 °C.

Atmosphere: Argon or Nitrogen overlay.

Container: Amber glass vial (UV protection).

Mechanism: Light and oxygen promote the formation of 3-methyleneindolenine intermediates
or oxidative dimers (indigo-like dyes), degrading purity.

Experimental Workflow Diagram

The following Graphviz diagram outlines the decision logic for safe handling and solubilization.

Application:
Cell Assay / Synthesis

Start: 4-Chloro-3-ethyl-1H-indole
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Click to download full resolution via product page

Caption: Workflow for handling lipophilic, air-sensitive indoles. Note the degradation check
loop: color change (yellow/brown) indicates oxidation.

Part 5: Emergency Response & Toxicology
First Aid Measures

o Eye Contact: Immediate irrigation with saline for 15 minutes. Mechanism: Chloro-indoles are
lacrimators; delayed irrigation can cause corneal opacity.

o Skin Contact: Wash with PEG-400 (Polyethylene Glycol) or soap and water. Reasoning:
Water alone is ineffective due to the compound's hydrophobicity. PEG solubilizes the
lipophilic residue.

 Inhalation: Move to fresh air. Corticosteroid spray may be indicated if pulmonary irritation
occurs (monitor for delayed edema).[9]

Fire-Fighting Measures

o Combustion Products: Carbon oxides (CO, COz), Nitrogen oxides (NOx), Hydrogen Chloride
(HCI) gas.

o Extinguishing Media: Dry chemical or CO2. Avoid water jet (may spread the lipophilic
material).

Part 6: Synthesis & Metabolic Pathway Visualization
Understanding the origin and fate of the molecule is crucial for safety.
 Origin: Likely Fischer Indole Synthesis (3-chlorophenylhydrazine + 2-pentanone).

e Metabolism: The C4-Cl blocks the major metabolic soft spot. Metabolism shifts to C5/C6
hydroxylation or N-glucuronidation.
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Precursor:
3-Chlorophenylhydrazine

Fischer Indole Synthesis
(Acid Catalysis)

4-Chloro-3-ethyl-1H-indole
(Target Scaffold)

Metabolite A:
5-Hydroxy-4-chloro-3-ethylindole

Click to download full resolution via product page

UGT (Phase II)

Metabolite B:
N-Glucuronide Conjugate

Caption: Synthesis origin and predicted metabolic fate. The C4-Cl atom blocks oxidation at that
site, shifting metabolism to C5.
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Disclaimer: This guide is a technical synthesis based on predictive modeling and analog data. It
Is intended for research and development purposes only. Users must perform their own risk
assessment before handling novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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